3-(Methylthio)-1-propanol 3-(Methylthio)-1-propanol 3-Methylthiopropanol, also known as methionol or fema 3415, belongs to the class of organic compounds known as dialkylthioethers. These are organosulfur compounds containing a thioether group that is substituted by two alkyl groups. 3-Methylthiopropanol is soluble (in water) and an extremely weak acidic (essentially neutral) compound (based on its pKa). 3-Methylthiopropanol has been primarily detected in feces. Within the cell, 3-methylthiopropanol is primarily located in the cytoplasm. 3-Methylthiopropanol exists in all eukaryotes, ranging from yeast to humans. 3-Methylthiopropanol participates in a number of enzymatic reactions. In particular, 3-methylthiopropanol can be biosynthesized from propan-1-ol. 3-Methylthiopropanol can also be converted into 3-methylthiopropyl acetate. 3-Methylthiopropanol is a sweet, onion, and potato tasting compound that can be found in a number of food items such as celery leaves, onion-family vegetables, chives, and nance. This makes 3-methylthiopropanol a potential biomarker for the consumption of these food products.
3-methylthiopropanol is an alkyl sulfide that is propan-1-ol substituted by a methylsulfanyl group at position 3. It is a volatile compound found in wines and produced during fermentation. It has a role as a Saccharomyces cerevisiae metabolite. It is an aliphatic sulfide and a methyl sulfide. It derives from a propan-1-ol.
Brand Name: Vulcanchem
CAS No.: 505-10-2
VCID: VC0020129
InChI: InChI=1S/C4H10OS/c1-6-4-2-3-5/h5H,2-4H2,1H3
SMILES: CSCCCO
Molecular Formula: C4H10OS
Molecular Weight: 106.19 g/mol

3-(Methylthio)-1-propanol

CAS No.: 505-10-2

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VCID: VC0020129

Molecular Formula: C4H10OS

Molecular Weight: 106.19 g/mol

3-(Methylthio)-1-propanol - 505-10-2

CAS No. 505-10-2
Product Name 3-(Methylthio)-1-propanol
Molecular Formula C4H10OS
Molecular Weight 106.19 g/mol
IUPAC Name 3-methylsulfanylpropan-1-ol
Standard InChI InChI=1S/C4H10OS/c1-6-4-2-3-5/h5H,2-4H2,1H3
Standard InChIKey CZUGFKJYCPYHHV-UHFFFAOYSA-N
SMILES CSCCCO
Canonical SMILES CSCCCO
Density d44 1.03
1.027-1.033
Physical Description pale yellowish, mobile liquid; powerful sweet, soup or meat-like odou
Description 3-Methylthiopropanol, also known as methionol or fema 3415, belongs to the class of organic compounds known as dialkylthioethers. These are organosulfur compounds containing a thioether group that is substituted by two alkyl groups. 3-Methylthiopropanol is soluble (in water) and an extremely weak acidic (essentially neutral) compound (based on its pKa). 3-Methylthiopropanol has been primarily detected in feces. Within the cell, 3-methylthiopropanol is primarily located in the cytoplasm. 3-Methylthiopropanol exists in all eukaryotes, ranging from yeast to humans. 3-Methylthiopropanol participates in a number of enzymatic reactions. In particular, 3-methylthiopropanol can be biosynthesized from propan-1-ol. 3-Methylthiopropanol can also be converted into 3-methylthiopropyl acetate. 3-Methylthiopropanol is a sweet, onion, and potato tasting compound that can be found in a number of food items such as celery leaves, onion-family vegetables, chives, and nance. This makes 3-methylthiopropanol a potential biomarker for the consumption of these food products.
3-methylthiopropanol is an alkyl sulfide that is propan-1-ol substituted by a methylsulfanyl group at position 3. It is a volatile compound found in wines and produced during fermentation. It has a role as a Saccharomyces cerevisiae metabolite. It is an aliphatic sulfide and a methyl sulfide. It derives from a propan-1-ol.
Solubility slightly soluble in water; soluble in alcohol, propylene glycol and oils
Synonyms 3-(Methylsulfanyl)-1-propanol; 3-(Methylthio)propanol; 3-Hydroxypropyl Methyl Sulfide; 3-Methylmercapto-1-propanol; 4-Thiapentan-1-ol; Methionol; NSC 2859; γ-Methylmercaptopropyl Alcohol;
PubChem Compound 10448
Last Modified Nov 11 2021
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